Cas no 2171263-09-3 ((1R)-1-(4-methylphenyl)ethyl chloroformate)

• Product Name: (1R)-1-(4-methylphenyl)ethyl chloroformate
• CAS No: 2171263-09-3
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 6480282
• PubChem ID: 165554841
• Update Time: 2025-11-07

(1R)-1-(4-methylphenyl)ethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-methylphenyl)ethyl chloroformate
• 2171263-09-3
• EN300-1613112

• Inchi： 1S/C10H11ClO2/c1-7-3-5-9(6-4-7)8(2)13-10(11)12/h3-6,8H,1-2H3/t8-/m1/s1
• InChI Key： SPDVADPQZCNKKP-MRVPVSSYSA-N
• SMILES： ClC(=O)O[C@H](C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on (1R)-1-(4-methylphenyl)ethyl chloroformate

Introduction to (1R)-1-(4-methylphenyl)ethyl chloroformate (CAS No. 2171263-09-3)

(1R)-1-(4-methylphenyl)ethyl chloroformate, identified by its CAS number 2171263-09-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique stereoisomeric configuration and functional groups, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring a chiral center and an ester group, makes it particularly valuable for the development of enantiomerically pure pharmaceuticals, which are essential for achieving optimal therapeutic efficacy and minimizing side effects.

The significance of (1R)-1-(4-methylphenyl)ethyl chloroformate lies in its versatility as a building block in medicinal chemistry. The presence of the 4-methylphenyl group provides a hydrophobic aromatic ring system that can interact favorably with biological targets, while the ester functionality allows for further chemical modifications through hydrolysis or transesterification reactions. These properties make it an ideal candidate for constructing complex molecules with tailored pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of stereoselective synthetic methodologies to produce enantiomerically pure compounds like (1R)-1-(4-methylphenyl)ethyl chloroformate. Advances in asymmetric catalysis and chiral resolution techniques have enabled researchers to achieve high yields of the desired enantiomer with minimal racemization. For instance, transition metal-catalyzed reactions and biocatalytic approaches have been employed to construct the chiral center efficiently and selectively.

The applications of (1R)-1-(4-methylphenyl)ethyl chloroformate extend beyond its role as a synthetic intermediate. It has been utilized in the preparation of novel ligands for enzyme inhibition studies, where its specific stereochemistry plays a critical role in determining binding affinity and selectivity. Additionally, the compound has found utility in the development of probes for studying protein-protein interactions, highlighting its importance in biochemical research.

Recent studies have demonstrated the potential of derivatives of (1R)-1-(4-methylphenyl)ethyl chloroformate in addressing various therapeutic challenges. For example, researchers have explored its incorporation into peptidomimetics designed to modulate receptor activity. The rigid aromatic system and the chiral ester moiety contribute to improved binding interactions with target proteins, leading to enhanced pharmacological effects. These findings underscore the compound's significance in drug discovery efforts aimed at developing next-generation therapeutics.

The synthesis of (1R)-1-(4-methylphenyl)ethyl chloroformate involves multi-step organic transformations that require careful optimization to ensure high purity and yield. Common synthetic routes include condensation reactions followed by stereoselective functionalization. The use of protective groups and controlled reaction conditions is essential to prevent unwanted side reactions and achieve the desired product configuration. Recent innovations in flow chemistry have also enabled more efficient and scalable production methods for this compound.

In conclusion, (1R)-1-(4-methylphenyl)ethyl chloroformate (CAS No. 2171263-09-3) is a versatile and highly valuable compound in pharmaceutical research and development. Its unique structural features and functional groups make it an indispensable tool for constructing complex biologically active molecules. As advancements continue to be made in synthetic chemistry and biocatalysis, the potential applications of this compound are expected to expand further, contributing to the discovery and development of novel therapeutic agents.